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Compound of Interest

Compound Name: Linoleyl palmitoleate

Cat. No.: B15622415

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Wax esters are neutral lipids composed of long-chain fatty acids esterified to long-chain fatty

alcohols, playing significant roles in energy storage, surface protection, and chemical

communication in various organisms.[1] Linoleyl palmitoleate (C34H62O2), a wax ester

formed from palmitoleic acid (a C16:1 fatty acid) and linoleyl alcohol (a C18:2 fatty alcohol), is

of interest in lipidomic studies. Its characterization is crucial for understanding metabolic

pathways and for potential applications in biotechnology and pharmacology. Mass spectrometry

(MS) is a powerful analytical technique for the structural elucidation of lipids.[2] This document

outlines the characteristic fragmentation pattern of linoleyl palmitoleate under common

ionization techniques and provides a general protocol for its analysis by Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Molecular Profile
Linoleyl palmitoleate is an ester composed of a C16 monounsaturated fatty acid and a C18

di-unsaturated fatty alcohol.
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Property Value

Systematic Name
(9Z)-hexadec-9-enoic acid, (9Z,12Z)-octadeca-

9,12-dien-1-yl ester

Molecular Formula C₃₄H₆₂O₂

Molecular Weight 502.9 g/mol

Fatty Acid Component Palmitoleic Acid (16:1)

Fatty Alcohol Component Linoleyl Alcohol (18:2)

Mass Spectrometry Fragmentation Analysis
The fragmentation of wax esters in mass spectrometry is highly dependent on the ionization

method employed. Soft ionization techniques like Electrospray Ionization (ESI) and

Atmospheric Pressure Chemical Ionization (APCI) typically produce molecular adducts, which

are then subjected to collision-induced dissociation (CID) for structural analysis.[2]

In positive ion mode ESI-MS, wax esters readily form ammonium adducts, [M+NH₄]⁺,

especially when ammonium formate or acetate is present in the mobile phase.[2] The

subsequent MS/MS analysis of this precursor ion yields characteristic fragments that identify

the constituent fatty acid and fatty alcohol moieties.

The primary fragmentation pathways for the [M+NH₄]⁺ adduct of linoleyl palmitoleate involve

cleavages at the ester bond, yielding ions corresponding to the protonated fatty acid and the

alkyl cation of the fatty alcohol.

Key Fragment Ions
The collision-induced dissociation of the [M+NH₄]⁺ precursor ion of linoleyl palmitoleate (m/z

520.5) results in several diagnostic product ions.
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Precursor Ion (m/z) Fragment Ion (m/z) Ion Formula Description

520.5 [M+NH₄]⁺ 255.2 [C₁₆H₃₀O₂+H]⁺
Protonated Palmitoleic

Acid [RCO₂H₂]⁺[2]

520.5 [M+NH₄]⁺ 237.2 [C₁₆H₂₉O]⁺
Palmitoleoyl acylium

ion [RCO]⁺[2]

520.5 [M+NH₄]⁺ 248.2 [C₁₈H₃₂]⁺

Linoleyl cation [R']⁺

from the loss of the

fatty acid[1][2]

Note: The m/z values are calculated based on the most common isotopes and may vary slightly

depending on instrument calibration.

Fragmentation Pathway Diagram
The following diagram illustrates the major fragmentation of the ammonium adduct of linoleyl
palmitoleate upon CID.
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Caption: CID fragmentation pathway of [M+NH₄]⁺ linoleyl palmitoleate.
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Experimental Protocols
This section provides a representative protocol for the analysis of linoleyl palmitoleate using

an LC-MS/MS system with an ESI source.

Sample Preparation
Standard Preparation: Prepare a 1 mg/mL stock solution of linoleyl palmitoleate standard in

isopropanol.

Working Solution: Dilute the stock solution to a final concentration of 10 µg/mL using a

mobile phase-like solvent (e.g., 90:10 acetonitrile:water).

Biological Sample Extraction (General): For biological samples, perform a lipid extraction

using a method such as Folch or Bligh-Dyer. The resulting lipid extract should be dried down

and reconstituted in the working solution solvent.

Liquid Chromatography (LC) Conditions
Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

Mobile Phase A: 10 mM Ammonium Formate in Water.

Mobile Phase B: 10 mM Ammonium Formate in Acetonitrile/Isopropanol (90:10, v/v).

Flow Rate: 0.3 mL/min.

Gradient:

0-2 min: 30% B

2-15 min: Linear gradient to 100% B

15-20 min: Hold at 100% B

20.1-25 min: Return to 30% B (re-equilibration).

Injection Volume: 5 µL.
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Column Temperature: 45°C.

Mass Spectrometry (MS) Conditions
Ionization Mode: Positive Electrospray Ionization (ESI+).

Capillary Voltage: 3.5 kV.

Source Temperature: 120°C.

Desolvation Temperature: 350°C.

Nebulizer Gas Flow: 3 L/min.

Data Acquisition:

Full Scan (MS1): Scan m/z range 150-1000 to identify the [M+NH₄]⁺ precursor ion at m/z

520.5.

Tandem MS (MS/MS): Perform data-dependent acquisition (DDA) or targeted analysis.

Precursor Ion: m/z 520.5

Collision Gas: Argon.

Collision Energy: Optimize between 15-25 eV to achieve a good balance of precursor

ion depletion and fragment ion generation.

Experimental Workflow Diagram
The overall process from sample to data analysis is depicted below.
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Caption: General workflow for LC-MS/MS analysis of Linoleyl Palmitoleate.

Conclusion
The structural characterization of linoleyl palmitoleate can be effectively achieved using LC-

MS/MS with positive mode ESI. The fragmentation of the [M+NH₄]⁺ adduct provides diagnostic

ions that confirm the identities of both the palmitoleoyl fatty acid moiety and the linoleyl alcohol

moiety. The protocol described herein provides a robust starting point for the targeted analysis

and quantification of this wax ester in various complex matrices, aiding researchers in the fields

of lipidomics and metabolic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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